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Get Quote

Physicochemical Properties of BS-194

Understanding the basic properties of BS-194 is crucial for handling it correctly in the laboratory. The key

data is summarized in the table below.

Property Value / Description

Molecular Formula C₂₀H₂₇N₅O₃ [1] [2]

Molecular Weight 385.47 g/mol (reported as 385.5 g/mol in another source) [1] [2]

CAS Number 1092443-55-4 [1] [2]

Appearance Solid at room temperature [2]

Purity ≥98% [2]

Solubility (DMSO) Approximately 100 mg/mL (~259.43 mM) [2]

Stock Solution Preparation Protocol

This protocol describes the preparation of a 100 mM BS-194 stock solution in DMSO, which is a typical

concentration used for in vitro cellular assays.
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1. Calculation

To prepare 1 mL of a 100 mM solution, calculate the mass required:
Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.100 mol/L × 0.001 L × 385.47 g/mol = ~38.55 mg

2. Procedure - Weighing: Tare a small analytical balance. Accurately weigh between 38.0 and 39.0 mg of

BS-194 powder and transfer it to a clean 1.5 mL microcentrifuge tube. - Dissolution: Add anhydrous DMSO

to the tube to bring the total volume to 1.00 mL. This yields a solution of approximately 100 mM. - Mixing:

Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved, yielding a clear

solution. - Aliquoting: Immediately aliquot the prepared stock solution into smaller, sterile vials (e.g., 20-50

µL per vial) to avoid repeated freeze-thaw cycles.

The workflow for stock solution preparation can be visualized as follows:
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Start Preparation

Weigh ~38.55 mg of BS-194
powder

Transfer to 1.5 mL tube

Add DMSO to a total
volume of 1.0 mL

Vortex for 1-2 minutes
until clear

Aliquot into small vials

Store at -20°C or -80°C

Click to download full resolution via product page

Storage and Stability

Proper storage is critical for maintaining the stability and activity of your stock solution.

Storage Conditions:

Powder form: Store the BS-194 powder at -20°C (stable for up to 3 years) or 4°C (stable for 2
years) [2].
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Stock solution in DMSO:

For long-term storage (up to 6 months), keep aliquots at -80°C [2].
For short-term use (up to 1 month), storage at -20°C is acceptable [2].

Stability Note: The BS-194 powder is reported to be stable at ambient temperature for a few days
during ordinary shipping [2].

Handling and Safety Considerations

BS-194 requires careful handling as it is a biologically active compound.

Safety Profile:
Hazard Statements: H302 (Harmful if swallowed) and H410 (Very toxic to aquatic life with

long-lasting effects) [1].
Precautionary Measures:

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat [1].
Engineering Controls: Work in a well-ventilated area, preferably inside a fume hood,

especially when handling powdered substance or DMSO solutions [1].
Hygiene: Do not eat, drink, or smoke when handling the product and wash skin thoroughly after

handling [1].

Example In Vitro Cell Assay Protocol

The following is a general protocol for assessing the effect of BS-194 on cell cycle arrest, based on a

referenced study [2]. This can be adapted as needed.

Title: Analysis of BS-194-Induced Cell Cycle Arrest in HCT-116 Cells Objective: To evaluate the effect of

BS-194 on cell cycle distribution in HCT-116 human colon carcinoma cells.

Materials

Cell Line: HCT-116 cells
Test Agent: BS-194 stock solution (e.g., 100 mM in DMSO)

Controls: Vehicle control (DMSO, same final concentration as treated groups, typically <0.1%)
Equipment: Cell culture facility, flow cytometer with cell cycle analysis capability

Workflow
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Plate HCT-116 cells
and incubate for 24h

Treat with BS-194
(0.01 - 20 µM) for 24h

Harvest and fix cells

Stain DNA
(e.g., with Propidium Iodide)

Analyze by Flow Cytometry

Determine % cells
in G1, S, and G2/M phases
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Procedure

Cell Seeding: Seed HCT-116 cells in appropriate culture plates and incubate for 24 hours to allow for

attachment.
Drug Treatment:

Prepare working concentrations of BS-194 (e.g., 0.01, 0.1, 1, 10, 20 µM) by diluting the stock
solution in cell culture medium.

Replace the medium in the plates with the medium containing BS-194 or vehicle control.
Incubate the cells for 24 hours [2].

Cell Harvesting and Fixation: After incubation, trypsinize, harvest, and wash the cells with PBS. Fix
the cells in cold 70% ethanol and store at -20°C until analysis.

Staining and Analysis:
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Centrifuge the fixed cells to remove ethanol, and resuspend in a staining solution containing

Propidium Iodide (PI) and RNase.
Incubate in the dark for a specified time.

Analyze the DNA content of the cells using a flow cytometer.
Expected Results: Treatment with BS-194 (10 µM, 24 hours) is expected to lead to a dramatic

decrease in the percentage of cells in the G1 phase and an increase in the percentage of cells in the
S and G2/M phases, indicating cell cycle arrest [2].

Key Considerations for Researchers

Dilution is Key: When preparing working solutions from the DMSO stock for cell-based assays,
ensure serial dilutions are made to keep the final DMSO concentration low (typically below 0.5%) to

avoid solvent cytotoxicity.
Include Controls: Always include a vehicle control (DMSO at the same concentration used in your

highest treatment group) to account for any effects of the solvent itself.
Confirm Activity: For critical experiments, it is good practice to include a positive control if available,

to confirm the sensitivity of your assay system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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